N-(2-furylmethyl)-2-{[2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-yl]thio}acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H21N3O2S/c1-16-9-11-18(12-10-16)22-25-21(17-6-3-2-4-7-17)23(26-22)29-15-20(27)24-14-19-8-5-13-28-19/h2-13H,14-15H2,1H3,(H,24,27)(H,25,26)
• InChI Key: QMHPXSLGABRSFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(N2)C3=CC=CC=C3)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

N-(2-furylmethyl)-2-{[2-(4-methylphenyl)-5-phenyl-1H-imidazol-4-yl]thio}acetamide is a useful research compound. Its molecular formula is C23H21N3O2S and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies and Chemical Properties

• Synthesis and Properties of Imidazoles: The synthesis of 2-phenyl-5-(2-furyl)- and 2-phenyl-5-(2-thienyl)imidazoles was achieved through condensation reactions, leading to the creation of N-methyl derivatives and the exploration of electrophilic substitution reactions such as acylation, bromination, nitration, sulfonation, and hydroxymethylation (Vlasova, Aleksandrov, & El’chaninov, 2010).

Biological Evaluation and Anticancer Activities

• Anticancer Agents: Synthesis of new derivatives showed significant anticancer activity against specific cancer cell lines, indicating potential therapeutic applications. For instance, certain thiazole derivatives were investigated for their antitumor activities against human lung adenocarcinoma cells, showcasing the importance of structural variations in enhancing anticancer efficacy (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antimicrobial and Antifungal Properties

• Synthesis and Antimicrobial Evaluation: Novel imidazole derivatives were synthesized and evaluated for their antimicrobial activities, with some compounds displaying significant activity against various bacterial strains. This highlights the compound's potential in developing new antimicrobials to combat resistant infections (Altındağ, Sağlık, Çevik, Işikdağ, Özkay, & Karaca Gençer, 2017).

Antioxidant Activities

• Antioxidant Activity Studies: The synthesis of N-acetyl-3-aryl-5-(2-furyl//thienyl)-substituted pyrazolines and their evaluation for antioxidant activities using the DPPH scavenging assay demonstrated that specific derivatives possess moderate antioxidant properties, suggesting their potential use in combating oxidative stress-related diseases (Jois, Kalluraya, & Girisha, 2014).

Molecular Modeling and Docking Studies

• Molecular Docking Studies: Research into imidazole derivatives targeting the dihydropteroate synthase enzyme for antimicrobial activities included molecular docking studies to investigate the mode of action. These studies provide insights into the potential mechanisms by which these compounds exert their effects, underscoring the importance of structural design in enhancing biological activities (Daraji, Rajani, Rajani, Pithawala, Jayanthi, & Patel, 2021).